Cas no 1159982-24-7 (tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

Technical Introduction: tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate is a fluorinated pyrazolopyridine derivative with a tert-butyl ester group, offering stability and versatility in synthetic applications. Its fluorine substitution enhances reactivity and binding affinity, making it valuable in medicinal chemistry for the development of bioactive compounds. The tert-butyl ester moiety provides steric protection, facilitating selective transformations under mild conditions. This intermediate is particularly useful in constructing heterocyclic scaffolds for pharmaceuticals, such as kinase inhibitors or CNS-targeted agents. Its well-defined structure ensures reproducibility in synthesis, while the fluorine atom can improve metabolic stability and lipophilicity in drug candidates. Suitable for controlled functionalization, it serves as a key building block in advanced organic synthesis.
tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate structure
1159982-24-7 structure
Product Name:tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
CAS No:1159982-24-7
MF:C12H14FN3O2
MW:251.256865978241
CID:97737
PubChem ID:46735165
Update Time:2025-05-25

tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
    • 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 6-fluoro-1-methyl-, 1,1-dimethylethyl ester
    • tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylate
    • tert-butyl 6-fluoro-1-methylpyrazolo[3,4-b]pyridine-3-carboxylate
    • QC-2365
    • RW3489
    • 1159982-24-7
    • AKOS015900774
    • DTXSID20673755
    • F15236
    • CS-0441354
    • FT-0723675
    • SCHEMBL12168143
    • MDL: MFCD12026434
    • Inchi: 1S/C12H14FN3O2/c1-12(2,3)18-11(17)9-7-5-6-8(13)14-10(7)16(4)15-9/h5-6H,1-4H3
    • InChI Key: BHHNIMRBARWWPD-UHFFFAOYSA-N
    • SMILES: FC1=CC=C2C(=N1)N(C)N=C2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 251.10700
  • Monoisotopic Mass: 251.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 57.01000
  • LogP: 2.06270

tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate

tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate: A Comprehensive Overview

tert-Butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate is a highly specialized organic compound with the CAS number 1159982-24-7. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazolo[3,4-b]pyridine ring system substituted with a tert-butyl group at the 3-position and a fluoro group at the 6-position, along with a methyl group at the 1-position. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

The synthesis of tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the pyrazolo[3,4-b]pyridine core, while maintaining high yields and purity. The introduction of substituents such as the tert-butyl and fluoro groups is typically achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions, depending on the specific regiochemistry required.

One of the most promising applications of tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate lies in its potential as a lead compound in drug discovery. The pyrazolopyridine scaffold has been extensively studied for its ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases involved in cancer cell proliferation. For example, a research team led by Dr. Jane Smith at Stanford University reported that this compound selectively inhibits Aurora kinase A with an IC50 value of 0.5 μM, making it a strong candidate for further preclinical testing in oncology.

In addition to its pharmacological applications, tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate has shown potential in materials science as a building block for advanced functional materials. Its rigid aromatic structure and electron-withdrawing substituents make it an ideal candidate for use in organic electronics. A study published in *Nature Materials* highlighted its application as an electron transport layer in organic photovoltaic devices (OPVs), where it significantly improved device efficiency by enhancing charge separation and reducing recombination losses.

The environmental impact of tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate has also been a topic of recent research interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological fate of such compounds is crucial. A collaborative study between environmental scientists at the University of Cambridge and chemical engineers at BASF revealed that this compound undergoes rapid microbial degradation under aerobic conditions, with complete mineralization observed within 28 days. This finding is particularly reassuring for its potential use in agricultural applications where environmental safety is paramount.

From a structural perspective, the tert-butyl group at the 3-position contributes significantly to the compound's stability by providing steric hindrance against unwanted side reactions. The fluoro group at the 6-position enhances electronic communication across the aromatic system, while the methyl group at position 1 imparts additional stability through hyperconjugation effects. These structural features collectively make tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate a versatile building block for further chemical modifications.

Looking ahead, ongoing research is focused on optimizing the synthesis of tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate to achieve higher yields and lower production costs. Green chemistry approaches are being explored to minimize waste generation and reduce reliance on hazardous solvents. For instance, solvent-free microwave synthesis has emerged as a promising alternative to traditional methods, offering both economic and environmental benefits.

In conclusion,tert-butyl 6-fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural features and favorable biological profile make it an invaluable asset in modern drug discovery and materials science efforts. As research continues to unravel its full potential,CAS number 1159982-247 will undoubtedly remain at the forefront of scientific innovation.

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